Cas no 156-57-0 (Cysteamine hydrochloride)

Cysteamine hydrochloride is a versatile organic compound, primarily used in pharmaceuticals and biochemical research. It exhibits high purity and stability, making it ideal for applications requiring a reliable source of thiol groups. Its solubility in aqueous solutions and compatibility with various analytical techniques further enhance its utility in diverse chemical reactions and assays.
Cysteamine hydrochloride structure
Cysteamine hydrochloride structure
Product name:Cysteamine hydrochloride
CAS No:156-57-0
MF:C2H8ClNS
MW:113.6096
MDL:MFCD00012904
CID:36639
PubChem ID:9082

Cysteamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Aminoethanethiol hydrochloride
    • 2-Mercaptoethylamine hydrochloride
    • Cysteamine hydrochloride
    • Aminoethanethiol hydrochloride~Cysteamine hydrochloride
    • mercaptamine hydrochloride
    • Cysteamine HCL
    • 2-Aminoethane-1-thiol hydrochloride
    • CYSTEAMINE HYDROCHLORIDE(RG)
    • H-Cys-NH2•HCl
    • 2-AMino&CYSTEAMINE HCL
    • 2-amino-ethanethiol hydrochloride
    • 2-mercaptoethanamine hydrochloride
    • 2-Mercaptoethylamin
    • Cysteamine (Hydrochloride)
    • CYSTEAMINE HCL SOLID
    • CYSTEAMINIUM CHLORI
    • Decarboxycysteine hydrochloride
    • MEA Hydrochloride
    • Mercaptoethylammonium chloride
    • Thioethanolamine Hydrochlor
    • Thioethanolamine hydrochloride
    • thiol hydrochloride
    • β-MEA Hydrochloride
    • β-Mercaptoethylamine hydrochloride
    • bekaptan
    • usafee-3
    • ethane­2-AMino­ethanol­H-Cys-NH2·HCl
    • Cysteaminium chloride
    • 2-Mercaptoethylamine HCl
    • Merkamin hydrochloride
    • 2-Thioethylamine hydrochloride
    • Mercamine hydrochloride
    • ETHANETHIOL, 2-AMINO-, HYDROCHLORIDE
    • Cysteamine chlorohydrate
    • Mercaptoethylamine hydrochloride
    • cysteamine-hcl
    • USAF EE-3
    • Cysteaminhydrochlorid [German]
    • 2-Mercap
    • MDL: MFCD00012904
    • Inchi: 1S/C2H7NS.ClH/c3-1-2-4;/h4H,1-3H2;1H
    • InChI Key: OGMADIBCHLQMIP-UHFFFAOYSA-N
    • SMILES: Cl[H].S([H])C([H])([H])C([H])([H])N([H])[H]
    • BRN: 3590083

Computed Properties

  • Exact Mass: 113.00700
  • Monoisotopic Mass: 77.02992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 10
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 27

Experimental Properties

  • Color/Form: White or colorless crystal with special smell.
  • Density: 0.75
  • Melting Point: 67-71 °C
  • Boiling Point: 116.4°C at 760 mmHg
  • Flash Point: 24.2°C
  • Refractive Index: 1.6100 (estimate)
  • PH: 3.3-5.0 (400g/l, H2O, 20℃)
  • Solubility: H2O: 1 m at 20 °C, clear, colorless
  • Water Partition Coefficient: Extremely soluble
  • Stability/Shelf Life: Stable, but hygroscopic. Incompatible with strong oxidizing agents.
  • PSA: 64.82000
  • LogP: 1.37720
  • Solubility: Soluble in water and ethanol.
  • Merck: 2779
  • Sensitiveness: Hygroscopic

Cysteamine hydrochloride Security Information

Cysteamine hydrochloride Customs Data

  • HS CODE:2921199090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Cysteamine hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-2800-1kg
Cysteamine (hydrochloride)
156-57-0 ≥98.0%
1kg
$58.0 2022-04-27
Key Organics Ltd
AS-12111-10MG
Cysteamine HCl
156-57-0 >98%
10mg
£51.00 2025-02-08
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A0296-500G
2-Aminoethanethiol Hydrochloride
156-57-0 >95.0%(T)
500g
¥590.00 2024-04-17
Cooke Chemical
A2305112-25G
Cysteamine Hydrochloride
156-57-0 98%
25g
RMB 34.40 2025-02-21
TRC
C992000-250g
Cysteamine Hydrochloride
156-57-0
250g
$408.00 2023-05-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1371391000
Cysteamine hydrochloride
156-57-0 EMPROVE
175103.57 2021-08-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1022580-500g
Cysteamine (hydrochloride)
156-57-0 98%
500g
¥219 2023-04-15
Enamine
EN300-19624-10.0g
2-aminoethane-1-thiol hydrochloride
156-57-0 93%
10g
$27.0 2023-05-02
Oakwood
003420-250g
2-Mercaptoethylamine hydrochloride
156-57-0 98%
250g
$49.00 2024-07-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T6460-500 mg
Cysteamine HCl
156-57-0 95.00%
500MG
¥395.00 2022-02-28

Cysteamine hydrochloride Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:156-57-0)
Order Number:SFD345
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):

Additional information on Cysteamine hydrochloride

Cysteamine Hydrochloride (CAS No. 156-57-0): A Comprehensive Overview of Its Applications and Recent Research Findings

Cysteamine hydrochloride, with the chemical compound identifier CAS No. 156-57-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This zwitterionic compound, derived from cysteine, has garnered attention for its multifaceted applications, ranging from therapeutic interventions to biochemical research. The unique structural and chemical properties of cysteamine hydrochloride make it a valuable tool in various scientific and medical contexts.

The molecular structure of cysteamine hydrochloride consists of a primary amine group and a thiol group, which contribute to its reactivity and biological activity. This dual functionality allows it to participate in a wide array of chemical reactions, making it a versatile intermediate in organic synthesis. Furthermore, its stability under various conditions enhances its utility in both laboratory settings and industrial applications.

In recent years, cysteamine hydrochloride has been extensively studied for its potential therapeutic benefits. One of the most notable areas of research involves its role in treating certain genetic disorders. Specifically, studies have demonstrated that cysteamine hydrochloride can modulate the activity of specific enzymes involved in the pathogenesis of cystinosis, a rare lysosomal storage disease. By inhibiting the accumulation of cysteine in cells, cysteamine hydrochloride helps to alleviate the symptoms associated with this condition.

Another significant application of cysteamine hydrochloride lies in its use as a precursor in the synthesis of more complex pharmaceutical compounds. Its ability to undergo various chemical transformations makes it an essential building block for drug development. For instance, researchers have utilized cysteamine hydrochloride to create novel molecules with potential anti-inflammatory and antioxidant properties. These derivatives are being explored for their efficacy in treating chronic inflammatory diseases and oxidative stress-related conditions.

The biochemical properties of cysteamine hydrochloride also make it a valuable tool in academic research. Its interaction with biological molecules has been studied to understand cellular signaling pathways and metabolic processes. Additionally, its role as a cofactor in enzymatic reactions has been investigated, providing insights into the mechanisms underlying various physiological functions.

Recent advancements in nanotechnology have further expanded the applications of cysteamine hydrochloride. Researchers have developed nanoformulations incorporating this compound to enhance drug delivery systems. These innovations aim to improve the bioavailability and targeted action of therapeutic agents, thereby increasing their efficacy while minimizing side effects. The use of nanoencapsulation techniques with cysteamine hydrochloride has shown promise in treating conditions such as cancer, where precise targeting is crucial.

The environmental impact of using cysteamine hydrochloride has also been a subject of interest. Studies have focused on its biodegradability and potential ecological effects. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. These initiatives align with global trends toward green chemistry and sustainable practices.

In conclusion, cysteamine hydrochloride (CAS No. 156-57-0) is a multifaceted compound with broad applications in pharmaceuticals, biochemical research, and nanotechnology. Its unique chemical properties and biological activities make it indispensable in developing new treatments and understanding complex biological processes. As research continues to uncover new possibilities, the significance of cysteamine hydrochloride is expected to grow further, contributing to advancements in medicine and science.

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Jiangsu Xinsu New Materials Co., Ltd
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